Cas no 1499111-74-8 (1-(3-methylfuran-2-yl)cyclohexan-1-amine)
1-(3-methylfuran-2-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methylfuran-2-yl)cyclohexan-1-amine
- 1499111-74-8
- EN300-1741601
-
- Inchi: 1S/C11H17NO/c1-9-5-8-13-10(9)11(12)6-3-2-4-7-11/h5,8H,2-4,6-7,12H2,1H3
- InChI Key: UYQLHKKSVAQIKG-UHFFFAOYSA-N
- SMILES: O1C=CC(C)=C1C1(CCCCC1)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 39.2Ų
1-(3-methylfuran-2-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1741601-0.05g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1741601-0.1g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1741601-0.25g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1741601-0.5g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1741601-1.0g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1741601-2.5g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1741601-5.0g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1741601-10.0g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1741601-1g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1741601-5g |
1-(3-methylfuran-2-yl)cyclohexan-1-amine |
1499111-74-8 | 5g |
$4309.0 | 2023-09-20 |
1-(3-methylfuran-2-yl)cyclohexan-1-amine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 1-(3-methylfuran-2-yl)cyclohexan-1-amine
Introduction to 1-(3-methylfuran-2-yl)cyclohexan-1-amine (CAS No. 1499111-74-8)
1-(3-methylfuran-2-yl)cyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1499111-74-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexylamine moiety linked to a 3-methylfuran ring, has garnered attention due to its structural complexity and potential biological activity. The unique combination of a cyclic amine and an aromatic heterocycle makes it a promising candidate for further exploration in drug discovery and development.
The structural framework of 1-(3-methylfuran-2-yl)cyclohexan-1-amine incorporates several key pharmacophoric elements that are commonly associated with biological activity. The cyclohexanamine part provides a rigid, three-dimensional structure that can interact favorably with biological targets, while the 3-methylfuran moiety introduces an aromatic system capable of engaging in π-stacking interactions and hydrogen bonding. Such features are often exploited in the design of small-molecule inhibitors and modulators.
In recent years, there has been growing interest in the development of novel compounds that combine structural motifs from different chemical classes. The fusion of a cyclohexane ring with a furan derivative, as seen in 1-(3-methylfuran-2-yl)cyclohexan-1-amine, represents an innovative approach to creating molecules with enhanced binding affinity and selectivity. This type of structural hybridization is particularly relevant in the quest for next-generation therapeutics that can overcome resistance mechanisms associated with existing drugs.
One of the most compelling aspects of 1-(3-methylfuran-2-yl)cyclohexan-1-amine is its potential application in the treatment of neurological disorders. Studies have suggested that compounds with similar structural features may interact with neurotransmitter receptors and ion channels, thereby modulating neural activity. The presence of the 3-methylfuran ring, in particular, has been linked to interactions with G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. Preliminary computational modeling has indicated that this compound may exhibit high affinity for certain GPCR subtypes, making it a valuable scaffold for further derivatization.
The synthesis of 1-(3-methylfuran-2-yl)cyclohexan-1-amine presents an intriguing challenge due to the need to construct both the cyclohexane and furan moieties in a single step or through an efficient multi-step sequence. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have made it possible to construct complex molecular frameworks with greater ease and precision. These techniques have been instrumental in facilitating the preparation of 1-(3-methylfuran-2-yl)cyclohexan-1-amine and its analogs, enabling researchers to rapidly explore its pharmacological properties.
Evaluation of 1-(3-methylfuran-2-yl)cyclohexan-1-amine has involved both in silico and in vitro studies. Virtual screening methods have been employed to identify potential binding interactions with biological targets, while experimental assays have been used to assess its efficacy and selectivity. These efforts have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications. For instance, initial pharmacological testing has revealed that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, suggesting utility in conditions such as arthritis or autoimmune diseases.
The future development of 1-(3-methylfuran-2-yl)cyclohexan-1-amine hinges on further optimization of its chemical structure to enhance its pharmacokinetic properties and reduce potential side effects. Strategies such as functional group modifications, stereochemical manipulation, and prodrug design are being explored to improve bioavailability and target specificity. Additionally, integration with cutting-edge technologies like high-throughput screening (HTS) and structure-based drug design (SBDD) will accelerate the discovery process.
The broader significance of 1-(3-methylfuran-2-yl)cyclohexan-1-amine lies in its representation of the innovative spirit driving modern pharmaceutical research. By combining diverse chemical scaffolds into novel molecular entities, researchers are pushing the boundaries of what is possible in drug development. This approach not only expands the chemical space available for therapeutic intervention but also opens up new avenues for understanding disease mechanisms at a molecular level.
In conclusion,1-(3-methylfuran - 2 - yl) - cyclohexan - 1 - amine (CAS No. 1499111 - 74 - 8) stands as a testament to the power of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. Its unique structure and promising biological profile make it a compelling subject for further investigation. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an important role in shaping the future landscape of medicinal chemistry.
1499111-74-8 (1-(3-methylfuran-2-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)